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Compound of Interest

4-Hydroxytryptamine creatinine
Compound Name:
sulfate

Cat. No.: B561849

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation, storage, and use of
4-Hydroxytryptamine (Serotonin) Creatinine Sulfate stock solutions for various research
applications. Adherence to these protocols is crucial for ensuring the stability, and
reproducibility of experimental results.

Physicochemical Properties and Solubility

4-Hydroxytryptamine creatinine sulfate is a complex of serotonin and creatinine sulfate,
often supplied as a monohydrate.[1] It is a stable salt form of serotonin, suitable for the
preparation of stock solutions for in vitro and in vivo studies. Understanding its physical and
chemical properties is essential for proper handling and solution preparation.

Table 1: Properties of 4-Hydroxytryptamine Creatinine Sulfate
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Alternate Names

5-Hydroxytryptamine creatinine
sulfate complex, Serotonin

creatinine sulfate

[1]

Molecular Formula

C14H19Ns502 - H2S04 - H20

[1]

Molecular Weight

405.43 g/mol

[1](2]

Appearance

White to off-white or slightly

beige crystalline powder

Storage (Solid)

-20°C or 2-8°C, protect from

light and moisture.

Solubility in DMSO

~20 mg/mL (49.33 mM) with
ultrasonication. It is advised to
use fresh DMSO as absorbed
moisture can decrease

solubility.

[2]

Solubility in 0.1 M HCI

Soluble; however, solutions

should be prepared fresh.

Solubility in Water

Insoluble or slightly soluble

with heating.

[2]

Solubility in Ethanol

Insoluble in absolute ethanol;
very slightly soluble in 95%
ethanol.

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution of 4-Hydroxytryptamine

creatinine sulfate in Dimethyl Sulfoxide (DMSO). DMSO is the recommended solvent for

achieving a higher concentration and ensuring stability during frozen storage.

Materials:

» 4-Hydroxytryptamine creatinine sulfate powder
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Anhydrous/fresh Dimethyl Sulfoxide (DMSQO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer and sonicator

Sterile 0.22 um syringe filter (optional, for sterilization)
Protocol:

e Weighing: Accurately weigh 4.05 mg of 4-Hydroxytryptamine creatinine sulfate powder
and transfer it to a sterile tube.

e Dissolution: Add 1 mL of anhydrous DMSO to the tube.

e Mixing: Vortex the tube for 1-2 minutes to facilitate dissolution. If particulates remain,
sonicate the solution in a water bath for 5-10 minutes.

» Sterilization (Optional): For sterile applications, filter the stock solution through a 0.22 pum
syringe filter into a new sterile tube. This is particularly important for cell culture experiments.

» Aliquoting and Storage: Dispense the stock solution into single-use aliquots to minimize
freeze-thaw cycles. Store the aliquots at -20°C or -80°C. Stock solutions in DMSO are stable
for at least one month at -20°C and up to one year at -80°C.[2]

Working solutions should be prepared fresh for each experiment by diluting the stock solution
in the appropriate aqueous buffer or cell culture medium.

Protocol:
e Thawing: Thaw a single-use aliquot of the stock solution at room temperature.

« Dilution: Dilute the stock solution to the desired final concentration in your experimental
buffer or medium (e.g., PBS, cell culture medium). For example, to prepare a 10 pM working
solution from a 10 mM stock, add 1 yL of the stock solution to 1 mL of the medium.
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e Mixing: Gently mix the working solution by inverting the tube or by gentle pipetting.

e Immediate Use: It is highly recommended to use the agueous working solution immediately.
Serotonin can be unstable in aqueous solutions, and its degradation can be influenced by
factors such as pH, temperature, and light exposure.[3] Do not store aqueous solutions for

more than one day.[3]

Experimental Workflow Diagram

The following diagram illustrates the workflow for the preparation of 4-Hydroxytryptamine
creatinine sulfate stock and working solutions.
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Stock Solution Preparation

Weigh 4.05 mg of 4-Hydroxytryptamine
creatinine sulfate

Add 1 mL of anhydrous DMSO

Vortex and/or sonicate to dissolve

Sterile filter (0.22 pm)

Storage
Y

‘ Aliguot into single-use tubes

l?ore at -20°C or -SO?I

Working Solution Preparation

Thaw a single-use aliquot

Dilute in experimental buffer/medium

Use immediately in experiment

Click to download full resolution via product page

Caption: Workflow for preparing 4-Hydroxytryptamine creatinine sulfate solutions.
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Serotonin Signaling Pathway Overview

Serotonin exerts its diverse physiological effects by binding to a family of serotonin receptors
(5-HT receptors). Most of these are G-protein coupled receptors (GPCRSs), with the exception
of the 5-HT3 receptor, which is a ligand-gated ion channel.[4][5] The activation of these
receptors triggers various intracellular signaling cascades.[4][6] The diagram below illustrates a
simplified signaling pathway initiated by the binding of serotonin to a Gg-coupled receptor (e.g.,
5-HT2A).
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Caption: Simplified 5-HT2A receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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